Cas no 1104637-43-5 (n-Butylboronic acid MIDA ester)

• Product Name: n-Butylboronic acid MIDA ester
• CAS No: 1104637-43-5
• MF: C₉H₁₆BNO₄
• MW: 213.038642883301
• CID: 2083355
• PubChem ID: 329762306
• Update Time: 2025-10-31

n-Butylboronic acid MIDA ester Chemical and Physical Properties

Names and Identifiers

• n-Butylboronic acid MIDA ester
• 2-butyl-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• n-butyl MIDA boronate
• W18330
• DTXSID70746246
• 1104637-43-5
• n-Butylboronic acid MIDA ester

• MDL： MFCD11215249
• Inchi： 1S/C9H16BNO4/c1-3-4-5-10-14-8(12)6-11(2)7-9(13)15-10/h3-7H2,1-2H3
• InChI Key： YVALLLRUHYHWPU-UHFFFAOYSA-N
• SMILES： O1B(CCCC)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 213.11700
• Monoisotopic Mass: 213.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 122-128 °C
• PSA: 55.84000
• LogP: 0.24440

n-Butylboronic acid MIDA ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on n-Butylboronic acid MIDA ester

N-Butylboronic Acid MIDA Ester (CAS No. 1104637-43-5): A Key Intermediate in Modern Boron Chemistry and Drug Development

N-Butylboronic Acid MIDA Ester, with the chemical identifier CAS No. 1104637-43-5, represents a sophisticated and highly versatile boronic acid derivative that has garnered significant attention in the fields of synthetic organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its MIDA (methyl iminodiacetate) ester moiety, serves as a crucial intermediate in various cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which is a cornerstone of modern pharmaceutical synthesis. The unique structural features of N-Butylboronic Acid MIDA Ester contribute to its enhanced stability, reactivity, and selectivity, making it an indispensable tool for chemists engaged in the development of novel therapeutic agents.

The MIDA ester functionality is a critical determinant of the compound's utility. Unlike conventional boronic acids, which often suffer from instability under ambient conditions and exhibit poor solubility in many organic solvents, the MIDA ester derivative is designed to overcome these limitations. The presence of the MIDA group not only improves the thermal and chemical stability of the boronic acid moiety but also enhances its binding affinity to transition metals, thereby facilitating more efficient and robust coupling reactions. This has made N-Butylboronic Acid MIDA Ester a preferred choice for applications where high yields and minimal side reactions are paramount.

In recent years, the demand for efficient and scalable methods for constructing carbon-carbon bonds has driven extensive research into boron-containing reagents. The Suzuki-Miyaura coupling, which involves the reaction between boronic acids or esters and aryl halides or triflates catalyzed by palladium complexes, has emerged as one of the most powerful tools for this purpose. The use of N-Butylboronic Acid MIDA Ester in this reaction has been particularly noteworthy due to its ability to provide excellent regioselectivity and functional group tolerance. This has opened up new possibilities for the synthesis of complex organic molecules, including biologically active compounds.

One of the most compelling applications of N-Butylboronic Acid MIDA Ester is in the field of drug discovery and development. Boron-containing compounds have long been recognized for their potential as pharmacophores due to their ability to interact with biological targets in unique ways. For instance, several boron-containing drugs have been approved for the treatment of various diseases, including cancer and inflammatory disorders. The ability to efficiently incorporate boron into complex molecular architectures using N-Butylboronic Acid MIDA Ester has significantly accelerated the discovery of novel therapeutic agents.

The compound's utility extends beyond pharmaceuticals into materials science, where it plays a pivotal role in the development of advanced materials such as polymers and electronic devices. The ability to introduce precise functional groups onto molecular backbones using cross-coupling reactions facilitated by N-Butylboronic Acid MIDA Ester has enabled the creation of materials with tailored properties for applications ranging from coatings to semiconductors.

Recent advancements in synthetic methodologies have further highlighted the importance of N-Butylboronic Acid MIDA Ester. For example, studies have demonstrated its effectiveness in flow chemistry systems, where controlled reaction conditions can lead to improved yields and reduced byproduct formation. Additionally, efforts to develop more sustainable synthetic routes have focused on optimizing processes that utilize N-Butylboronic Acid MIDA Ester, thereby minimizing waste and energy consumption.

The impact of this compound on research and industrial applications cannot be overstated. Its versatility and reliability have made it a staple in many laboratories worldwide, contributing to breakthroughs across multiple scientific disciplines. As research continues to uncover new applications for boron-containing compounds, the role of intermediates like N-Butylboronic Acid MIDA Ester is expected to grow even further.

In conclusion, N-Butylboronic Acid MIDA Ester (CAS No. 1104637-43-5) stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties make it an invaluable tool for chemists working in pharmaceuticals, materials science, and beyond. As our understanding of its capabilities continues to evolve, so too will its applications, driving innovation across multiple sectors.